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Compound of Interest |

Compound Name: Avibactam sodium, (+)-
CAS No.: 1383814-68-3
Cat. No.: B1437214
. J

This section addresses the fundamental questions researchers frequently encounter regarding
residual solvents in pharmaceutical manufacturing.

Q1: What are residual solvents and why are they a
critical quality attribute for Avibactam sodium?

Residual solvents are organic volatile chemicals used or produced during the synthesis of a
drug substance or in the preparation of a drug product.[1][2] In the context of Avibactam
sodium, they are not completely removed by practical manufacturing techniques.[3] Their
control is critical for several reasons:

» Patient Safety: Many solvents are toxic and can pose significant health risks to patients,
even at trace levels.[4] Regulatory bodies establish strict limits based on toxicological data to
ensure patient safety.[5][6]

e Product Quality & Stability: The presence of residual solvents can impact the
physicochemical properties of the Avibactam sodium API. They can affect crystallinity,
dissolution rate, stability, and even the appearance of the final product.[5]

o Efficacy: By altering the API's physical properties, residual solvents can influence its
bioavailability and, consequently, its therapeutic effectiveness.[5]
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Q2: Which regulatory guidelines govern the control of
residual solvents?

The primary international guideline is the ICH Q3C (R8) Impurities: Guideline for Residual
Solvents.[2] This guideline, adopted by major regulatory agencies like the FDA and EMA,
provides a framework for setting acceptable limits for residual solvents in pharmaceuticals.[7][8]
The United States Pharmacopeia (USP) General Chapter <467> is closely harmonized with the
ICH Q3C guidelines and is the standard method used worldwide for quality control.[9][10][11]

Q3: How are solvents classified according to ICH Q3C?

The ICH Q3C guideline categorizes residual solvents into three classes based on their risk to
human health:[1][2][9]
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Solvent Class

Description & Risk to
Human Health

Examples

General Control
Strategy

Solvents to be
avoided. They are

known or strongly

Benzene, Carbon

Use of these solvents
should be avoided. If
their use is
unavoidable to

produce a drug with a

Class 1 suspected human tetrachloride, 1,2- o _
) ) significant therapeutic
carcinogens and Dichloroethane _
) advantage, then their
environmental .
levels must be strictly
hazards.[2][9] o S
limited and justified.
[12]
Solvents to be limited.
These solvents should
They are non- o
) ) be limited in drug
genotoxic animal . o
) Acetonitrile, products. Limits are
carcinogens or are _
Class 2 Dichloromethane, calculated based on
suspected of other ] ]
o Toluene, Methanol the Permitted Daily
significant but i
) o Exposure (PDE) in
reversible toxicities.[2]
mg/day.[13]
[13]
These solvents have a
Solvents with low toxic PDE of 50 mg or more
potential. No health- per day. A general
based exposure limit Acetone, Ethanol, limit of 5000 ppm
Class 3 is needed at levels Isopropyl Alcohol, (0.5%) is acceptable

normally accepted in
good manufacturing

practices.

Ethyl Acetate

without justification.
[13][14] If higher
levels are present,

they must be justified.

Part 2: Avibactam Sodium - Specific Challenges &

Solutions
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This section focuses on the practical application of residual solvent control specifically for
Avibactam sodium API.

Q4: What are the potential residual solvents in
Avibactam sodium and their limits?

The potential residual solvents are directly linked to the synthetic route employed. A review of
various patented synthesis methods reveals a common set of solvents used in reaction,
purification, and crystallization steps.[15][16][17][18] A recent study developed a validated
method for the simultaneous determination of 12 potential residual solvents in Avibactam
sodium APL.[19]

Below is a summary of these potential solvents and their corresponding ICH Q3C limits.
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) Permitted Daily )
Concentration Potential Role
Solvent Name ICH Class o Exposure ] ]
Limit (ppm) in Synthesis
(PDE) (mg/day)

Reaction solvent.
[16]

Toluene 2 890 8.9

_ Extraction and
Dichloromethane

600 6.0 reaction solvent.
(DCM)
[L7][218][19]
o Reaction and
Acetonitrile o
2 410 4.1 crystallization
(ACN)
solvent.[16][19]
Reaction,
crystallization,
Methanol (MET) 2 3000 30.0 and cleaning
solvent.[16][19]
[20]
Tetrahydrofuran Reaction solvent.
2 720 7.2
(THF) [16][19]

Extraction and
2 5000 50.0 crystallization
solvent.[19][20]

Methyl tert-butyl
ether (MTBE)

Reaction,
crystallization,
Ethanol (ET) 3 5000 50.0 and cleaning
solvent.[15][16]
[17][29][21]

Reaction and

crystallization

Acetone (ACE) 3 5000 50.0
solvent.[16][19]
[20]
Isopropanol (IPA) 3 5000 50.0 Reaction and

crystallization
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solvent.[16][19]
[20][21]

Extraction and

Ethyl Acetate crystallization
3 5000 50.0
(EA) solvent.[16][19]
[20]
Reaction solvent.
tert-Butanol (tBA) 2 3500 35.0
[19][22]
Butyl Acetate Extraction
3 5000 50.0
(BuOAc) solvent.[19]

Note: The limits are based on the ICH Q3C (R8) guidelines.[2][7] It is imperative to consult the
latest version of the guidelines for the most current information.

Q5: How can | develop a reliable analytical method for
these solvents in Avibactam sodium?

The industry-standard and regulatory-accepted method for residual solvent testing is Static
Headspace Gas Chromatography (HS-GC), typically with a Flame lonization Detector (FID).[3]
[5][23][24] This technique is preferred because it is robust, sensitive, and minimizes matrix
effects by only introducing the volatile analytes into the GC system, leaving the non-volatile API
in the sample vial.[25]

Below is a workflow diagram illustrating the HS-GC analytical process.
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Caption: Workflow for Residual Solvent Analysis by HS-GC-FID.

Experimental Protocol: HS-GC-FID Method for
Residual Solvents in Avibactam Sodium

This protocol is based on established and validated methodologies for Avibactam sodium.[19]
1. Instrumentation:
o Gas Chromatograph with FID and a Headspace Autosampler.

o Capillary Column: DB-624 (or equivalent USP G43 phase), 30 m x 0.32 mm ID, 1.8 um film
thickness.[9][26]

2. Reagents and Materials:

e Diluent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), headspace grade.
o Reference Standards: Certified standards for all potential solvents.

e Avibactam sodium APl sample.

o Headspace Vials: 20 mL with PTFE/silicone septa.
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. Chromatographic Conditions:
Carrier Gas: Helium or Nitrogen, constant flow at ~2.0 mL/min.
Injector Temperature: 220 °C.
Split Ratio: 5:1.
Oven Temperature Program:
o Initial: 40 °C, hold for 5 minutes.
o Ramp 1: 10 °C/min to 180 °C.
o Hold: 5 minutes.
Detector Temperature (FID): 250 °C.
. Headspace Parameters:
Vial Equilibration Temperature: 80 °C.
Vial Equilibration Time: 30 minutes.
Injection Volume: 1.0 mL of headspace vapor.
. Standard Preparation:
Prepare a stock standard solution containing all target solvents in the diluent.

Create a series of calibration standards by diluting the stock solution to cover a range from
below the limit of quantification (LOQ) to above the specified limit for each solvent.

. Sample Preparation:

Accurately weigh approximately 100 mg of Avibactam sodium API into a 20 mL headspace
vial.

Add 5.0 mL of diluent.
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Seal the vial immediately and vortex to dissolve.

\]

. Analysis and Calculation:

Run the standard solutions to establish a calibration curve for each solvent.

Analyze the sample preparations.

Identify solvents based on retention time and quantify using the calibration curve. The
concentration (ppm) is calculated by the chromatography data system.

Part 3: Troubleshooting Guide

Even with a robust method, issues can arise. This section provides a logical approach to
troubleshooting common problems in the HS-GC analysis of residual solvents.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 24. chromatographyonline.com [chromatographyonline.com]
e 25. almacgroup.com [almacgroup.com]
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e To cite this document: BenchChem. [Part 1: Frequently Asked Questions (FAQS) -
Foundational Knowledge]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1437214#controlling-residual-solvents-in-avibactam-
sodium-api]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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